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Compound of Interest

Compound Name: PKH 26

Cat. No.: B12426064 Get Quote

For researchers, scientists, and drug development professionals utilizing PKH26, a

comprehensive understanding of safety protocols and handling procedures is paramount. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure the safe and effective use of this fluorescent cell linker.

Personal Protective Equipment (PPE)
When handling PKH26, appropriate personal protective equipment is the first line of defense

against potential exposure and contamination. The following PPE is mandatory:

Eye and Face Protection: Chemical safety goggles or glasses are required to protect against

splashes. A face shield should be worn when there is a greater risk of splashing.[1][2]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are essential. Always

inspect gloves for integrity before use and change them immediately if they become

contaminated.[1][3]

Protective Clothing: A lab coat must be worn to prevent contamination of personal clothing.

[3]

Operational Plan: From Preparation to Disposal
A systematic approach to handling PKH26 minimizes risks and ensures procedural

consistency.
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1. Preparation and Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling larger volumes.[2]

Ensure all containers are tightly closed when not in use to prevent evaporation of the

ethanolic dye solution.[1]

Keep PKH26 away from heat, sparks, open flames, and hot surfaces, as it is a highly

flammable liquid.[1][2][4]

Use non-sparking tools and take precautionary measures against static discharge.[1][2]

Ground and bond containers and receiving equipment.[1][2]

2. Spill Cleanup:

In the event of a small spill, alert others in the vicinity.

Wearing the appropriate PPE, control all sources of ignition.

Contain the spill using an unreactive absorbent material, such as spill pads or vermiculite.

Do not use paper towels as they are combustible.[5]

Work from the outside of the spill inwards to prevent spreading.

Once the liquid is absorbed, use non-sparking tools to collect the material into a compatible,

sealable container for hazardous waste.[6]

Clean the spill area with soap and water.[6]

For large spills, evacuate the area and contact your institution's environmental health and

safety department.[2]

3. Disposal:

All waste containing PKH26, including used containers, contaminated lab supplies (e.g.,

gloves, pipette tips), and spill cleanup materials, must be disposed of as hazardous waste.[1]
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Collect all liquid waste in a clearly labeled, sealed container. Do not mix with other chemical

waste streams unless compatibility is confirmed.

Solid waste contaminated with PKH26 should be collected in a separate, clearly labeled

hazardous waste container.

Follow all institutional and local regulations for the disposal of flammable and chemical

hazardous waste. Never dispose of PKH26 down the drain.[2][4]

Quantitative Data
Parameter Value Source

Flash Point 14.0 °C (57.2 °F) - closed cup [4]

Excitation Wavelength (λex) 551 nm [4]

Emission Wavelength (λem) 567 nm [4]

Experimental Workflow
The following diagram outlines the standard procedure for safely handling PKH26 in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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